Cas no 2172328-45-7 (2-{4-6-({(9H-fluoren-9-yl)methoxycarbonyl}amino)hexanamido-1H-pyrazol-1-yl}acetic acid)

• Product Name: 2-{4-6-({(9H-fluoren-9-yl)methoxycarbonyl}amino)hexanamido-1H-pyrazol-1-yl}acetic acid
• CAS No: 2172328-45-7
• MF: C₂₆H₂₈N₄O₅
• MW: 476.524326324463
• CID: 6235111
• PubChem ID: 165504652
• Update Time: 2025-05-23

2-{4-6-({(9H-fluoren-9-yl)methoxycarbonyl}amino)hexanamido-1H-pyrazol-1-yl}acetic acid Chemical and Physical Properties

Names and Identifiers

• 2-{4-6-({(9H-fluoren-9-yl)methoxycarbonyl}amino)hexanamido-1H-pyrazol-1-yl}acetic acid
• 2-{4-[6-({[(9H-fluoren-9-yl)methoxy]carbonyl}amino)hexanamido]-1H-pyrazol-1-yl}acetic acid
• EN300-1480578
• 2172328-45-7

• Inchi： 1S/C26H28N4O5/c31-24(29-18-14-28-30(15-18)16-25(32)33)12-2-1-7-13-27-26(34)35-17-23-21-10-5-3-8-19(21)20-9-4-6-11-22(20)23/h3-6,8-11,14-15,23H,1-2,7,12-13,16-17H2,(H,27,34)(H,29,31)(H,32,33)
• InChI Key： XTDQHNQTCWMGIJ-UHFFFAOYSA-N
• SMILES： O(C(NCCCCCC(NC1C=NN(CC(=O)O)C=1)=O)=O)CC1C2C=CC=CC=2C2=CC=CC=C12

Computed Properties

• Exact Mass: 476.20597001g/mol
• Monoisotopic Mass: 476.20597001g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 3
• Hydrogen Bond Acceptor Count: 6
• Heavy Atom Count: 35
• Rotatable Bond Count: 12
• Complexity: 713
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.9
• Topological Polar Surface Area: 123Ų

Additional information on 2-{4-6-({(9H-fluoren-9-yl)methoxycarbonyl}amino)hexanamido-1H-pyrazol-1-yl}acetic acid

Compound CAS No. 2172328-45-7: 2-{4-[6-({(9H-fluoren-9-yl)methoxycarbonyl}amino)hexanamido]-1H-pyrazol-1-yl}acetic Acid

Compound CAS No. 2172328-45-7, also known as 2-{4-[6-({(9H-fluoren-9-yl)methoxycarbonyl}amino)hexanamido]-1H-pyrazol-1-yl}acetic acid, is a complex organic compound with significant potential in the fields of drug discovery and chemical synthesis. This compound is characterized by its unique structure, which includes a pyrazole ring, a fluorenylmethoxycarbonyl (Fmoc) group, and an acetic acid moiety. The combination of these functional groups makes it a versatile building block for various chemical reactions and applications.

The Fmoc group, a well-known protecting group in peptide synthesis, plays a crucial role in stabilizing the amine functionality during chemical transformations. Recent studies have highlighted the importance of Fmoc-containing compounds in the development of bioactive molecules, particularly in the context of targeted drug delivery systems. The hexanamide chain attached to the pyrazole ring further enhances the compound's versatility, allowing for potential interactions with biological targets such as proteins or enzymes.

Pyrazole derivatives, like the one in this compound, have been extensively studied for their biological activities. Recent research has demonstrated that pyrazole-containing compounds exhibit anti-inflammatory, antioxidant, and even anticancer properties. The integration of the Fmoc group and the hexanamide chain into this structure could potentially amplify these effects, making it a promising candidate for further exploration in medicinal chemistry.

The synthesis of this compound involves a series of precise chemical reactions, including coupling reactions and protecting group strategies. Advanced techniques such as microwave-assisted synthesis and catalytic processes have been employed to optimize the production of similar compounds. These methods not only enhance yield but also improve the overall efficiency of the synthesis process.

In terms of applications, this compound could serve as a precursor for more complex molecules or as an intermediate in the synthesis of bioactive agents. Its structure suggests potential use in peptide-based drugs or as a component in polymer materials with specific functional properties.

Recent advancements in computational chemistry have enabled researchers to predict the biological activity and pharmacokinetic profiles of compounds like this one. By leveraging machine learning algorithms and molecular docking studies, scientists can better understand how this compound interacts with biological systems, paving the way for its potential therapeutic applications.

In conclusion, Compound CAS No. 2172328-45-7, or 2-{4-[6-({(9H-fluoren-9-yl)methoxycarbonyl}amino)hexanamido]-1H-pyrazol-1-yl}acetic acid, represents a valuable addition to the arsenal of organic compounds used in modern drug discovery and chemical innovation. Its unique structure and functional groups position it as a key player in advancing our understanding of complex molecular interactions and their implications for human health.